2-Methoxy-6-(3-phenoxy-propyl)-benzoic acid methyl ester

• IUPAC Name: methyl 2-methoxy-6-(3-phenoxypropyl)benzoate
• InChI: InChI=1S/C18H20O4/c1-20-16-12-6-8-14(17(16)18(19)21-2)9-7-13-22-15-10-4-3-5-11-15/h3-6,8,10-12H,7,9,13H2,1-2H3
• InChI Key: TWHCMMXGEKRFPN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1C(=O)OC)CCCOC2=CC=CC=C2
• Molecular Formula: C18H20O4
• DSSTOX Substance ID: DTXSID901256617
• Molecular Weight: 300.3 g/mol
• CAS RN: 1171921-65-5

Description

“2-Methoxy-6-(3-phenoxy-propyl)-benzoic acid methyl ester” is a chemical compound that is available for experimental and research use. It is also known as "Methyl 2-methoxy-6-(3-phenoxypropyl)benzoate".

Scientific Research Applications

Renewable Chemical Feedstocks

A study focused on the production of phenolic rich products and sugar derivatives (biopolyols) via the liquefaction of lignocellulosic materials in methanol. This process yielded phenolic derivatives, including compounds structurally similar to "2-Methoxy-6-(3-phenoxy-propyl)-benzoic acid methyl ester." The study proposed a new method for the fractionation of liquefied products based on the molecular structure of biomass, highlighting the potential for creating renewable chemical feedstocks from biomass materials. The phenolic products and biopolyols obtained have implications for various industrial applications, including the production of bio-based polymers and chemicals (Xu et al., 2012).

Antimicrobial Agents

Research into the antimicrobial properties of phenolic compounds from Anabasis aphylla identified several compounds with selective inhibitory activity against Gram-positive and Gram-negative bacteria, as well as yeast. While "this compound" was not directly studied, the investigation into similar phenolic compounds underscores the potential for such chemicals to serve as bases for developing new antimicrobial agents to control plant and animal diseases (Du et al., 2009).

Catalysis and Chemical Synthesis

Another application is seen in the synthesis of 2-methoxy phenyl benzoate from guaiacol and benzoic anhydride by acylation using alkali-promoted hydrotalcite as a catalyst. This research showcases the utility of "this compound" and similar compounds in catalysis and organic synthesis, highlighting their role as intermediates in the production of esters used as solvents, flavors, fragrances, and drug synthesis intermediates (Bhanawase & Yadav, 2017).

Materials Science

The synthesis and characterization of novel microporous organic materials incorporating methoxycarbonylmethylamino and methoxycarbonyl groups demonstrate the potential of "this compound" in the development of new materials. These materials, characterized by their microporous structure and fluorescent properties, could have applications in gas storage, separation technologies, and as sensors (Zhao et al., 2013).